(S)-ethyl 3-hydroxy-4,4-dimethylpentanoate

• IUPAC Name: ethyl (3S)-3-hydroxy-4,4-dimethylpentanoate
• InChI: InChI=1S/C9H18O3/c1-5-12-8(11)6-7(10)9(2,3)4/h7,10H,5-6H2,1-4H3/t7-/m0/s1
• InChI Key: QVXYZSSTMJIRPF-ZETCQYMHSA-N
• Canonical SMILES: CCOC(=O)CC(C(C)(C)C)O
• Isomeric SMILES: CCOC(=O)C[C@@H](C(C)(C)C)O
• Molecular Formula: C9H18O3
• Molecular Weight: 174.24 g/mol

Description

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving “(S)-ethyl 3-hydroxy-4,4-dimethylpentanoate”. More research is needed in this area.

Mechanism of Action

The mechanism of action of Ethyl 3-hydroxy-4,4-dimethylpentanoate is not well understood, but it is believed to act as a chiral auxiliary in organic reactions. This means that it can influence the stereochemistry of a reaction, allowing for the synthesis of chiral compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of Ethyl 3-hydroxy-4,4-dimethylpentanoate. However, it is known to be a non-toxic compound and is generally considered safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 3-hydroxy-4,4-dimethylpentanoate in laboratory experiments is its chiral nature, which allows for the synthesis of chiral compounds. It is also a relatively simple compound to synthesize and purify. However, one limitation is its limited solubility in water, which can make it difficult to use in aqueous reactions.

Future Directions

There are several potential future directions for the use of Ethyl 3-hydroxy-4,4-dimethylpentanoate in scientific research. One area of interest is the development of new chiral catalysts for asymmetric catalysis. Ethyl 3-hydroxy-4,4-dimethylpentanoate could also be used in the synthesis of new pharmaceuticals with improved efficacy and fewer side effects. Additionally, further research could be conducted to better understand the mechanism of action of Ethyl 3-hydroxy-4,4-dimethylpentanoate and its potential applications in other areas of chemistry and biology.

Synthesis Methods

The synthesis of Ethyl 3-hydroxy-4,4-dimethylpentanoate can be achieved through several methods, including the use of chiral catalysts and enzymatic resolution. One of the most common methods involves the reaction of 3-hydroxy-4,4-dimethylpentanoic acid with ethanol in the presence of a strong acid catalyst, such as sulfuric acid. The resulting product is then purified through distillation or chromatography.

Scientific Research Applications

Ethyl 3-hydroxy-4,4-dimethylpentanoate has various applications in scientific research, particularly in the synthesis of pharmaceuticals. It is used as a chiral building block in the synthesis of drugs such as the antihypertensive agent, cilazapril, and the anti-inflammatory drug, celecoxib. Ethyl 3-hydroxy-4,4-dimethylpentanoate is also used in the synthesis of chiral ligands for asymmetric catalysis, which is a key process in organic chemistry.

Safety and Hazards

Safety data for “(S)-ethyl 3-hydroxy-4,4-dimethylpentanoate” is currently unavailable online. It’s always important to handle chemicals with appropriate safety measures.